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Compound of Interest

Compound Name:
1-(1,1-Difluoroethyl)-4-

nitrobenzene

Cat. No.: B1315340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

1-(1,1-difluoroethyl)-4-nitrobenzene, with a central focus on the determination of its

molecular weight. This document also outlines general experimental methodologies relevant to

the synthesis and characterization of related nitroaromatic compounds and discusses the

broader context of their biological implications.

Core Physicochemical Data
The fundamental identifying characteristic of a chemical compound is its molecular weight,

derived from its molecular formula and the atomic weights of its constituent elements.

Molecular Formula and Structure
The molecular formula for 1-(1,1-difluoroethyl)-4-nitrobenzene is C₈H₇F₂NO₂.[1] The

structure consists of a benzene ring substituted with a 1,1-difluoroethyl group and a nitro group

at positions 1 and 4, respectively.

Tabulated Atomic and Molecular Weight Data
The molecular weight is calculated using the standard atomic weights of the elements present

in the compound. The following table summarizes the necessary atomic weights and the final

calculated molecular weight of 1-(1,1-difluoroethyl)-4-nitrobenzene.
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Element (Symbol)
Atomic Weight (
g/mol )

Count in Molecule
Total Weight
Contribution (
g/mol )

Carbon (C) 12.011 8 96.088

Hydrogen (H) 1.008 7 7.056

Fluorine (F) 18.998 2 37.996

Nitrogen (N) 14.007 1 14.007

Oxygen (O) 15.999 2 31.998

Molecular Weight 187.145

Note: Atomic weights are based on standard IUPAC values and may vary slightly based on

isotopic composition.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and characterization of 1-(1,1-
difluoroethyl)-4-nitrobenzene are not readily available in public literature, general methods

for the synthesis of fluorinated nitroaromatic compounds can be adapted. The following

represents a generalized workflow for synthesis and characterization.

General Synthesis Workflow
The synthesis of nitroaromatic compounds often involves nitration of a suitable precursor. For a

compound like 1-(1,1-difluoroethyl)-4-nitrobenzene, a plausible synthetic route could involve

the nitration of 1-(1,1-difluoroethyl)benzene.
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A generalized workflow for the synthesis and purification of a nitroaromatic compound.

Characterization Methods
Following synthesis and purification, the identity and purity of the compound would be

confirmed using a suite of analytical techniques.
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Structural and Purity Analysis
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Standard analytical techniques for the characterization of an organic compound.

Biological Activity and Signaling Pathways
Specific studies on the biological activity or interaction with signaling pathways of 1-(1,1-
difluoroethyl)-4-nitrobenzene are not prominent in the available scientific literature. However,

the broader class of nitroaromatic compounds, including nitrobenzene, is known for its potential

biological effects, which are generally associated with toxicity.

Nitroaromatic compounds can be metabolized in biological systems, and their intermediates

can be reactive. While no specific signaling pathway has been identified for 1-(1,1-
difluoroethyl)-4-nitrobenzene, the general toxicological profile of nitrobenzenes suggests that

they are of interest in toxicology and environmental science.[2] Some nitro-containing

compounds do have therapeutic applications, acting as antibacterial agents or in other

medicinal roles.[3]

The following diagram illustrates a generalized logical relationship concerning the assessment

of biological activity for a novel chemical entity.
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A logical flow for investigating the biological impact of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Nitrobenzene/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6027522/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6027522/
https://www.benchchem.com/product/b1315340#1-1-1-difluoroethyl-4-nitrobenzene-molecular-weight
https://www.benchchem.com/product/b1315340#1-1-1-difluoroethyl-4-nitrobenzene-molecular-weight
https://www.benchchem.com/product/b1315340#1-1-1-difluoroethyl-4-nitrobenzene-molecular-weight
https://www.benchchem.com/product/b1315340#1-1-1-difluoroethyl-4-nitrobenzene-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1315340?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

